Cas no 2034402-01-0 (N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]benzenesulfonamide)

• Product Name: N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]benzenesulfonamide
• CAS No: 2034402-01-0
• MF: C₁₆H₁₈FN₃O₃S
• MW: 351.3958
• CID: 5352341
• Update Time: 2025-06-07

N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• KEPYRCSAQWTQMW-HDJSIYSDSA-N
• N-((1r,4r)-4-((5-fluoropyrimidin-2-yl)oxy)cyclohexyl)benzenesulfonamide
• N-[4-(5-fluoropyrimidin-2-yl)oxycyclohexyl]benzenesulfonamide
• N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]benzenesulfonamide

• Inchi： 1S/C16H18FN3O3S/c17-12-10-18-16(19-11-12)23-14-8-6-13(7-9-14)20-24(21,22)15-4-2-1-3-5-15/h1-5,10-11,13-14,20H,6-9H2
• InChI Key： KEPYRCSAQWTQMW-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C([H])=C([H])C=1[H])(N([H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])OC1=NC([H])=C(C([H])=N1)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 477
• XLogP3: 2.6
• Topological Polar Surface Area: 89.6

Additional information on N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]benzenesulfonamide

N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]benzenesulfonamide (CAS No. 2034402-01-0): A Comprehensive Overview

N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]benzenesulfonamide (CAS No. 2034402-01-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique structural configuration that includes a 5-fluoropyrimidine moiety and a cyclohexyl ring. The combination of these functional groups imparts distinct pharmacological properties, making it a promising candidate for various therapeutic interventions.

The chemical structure of N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]benzenesulfonamide is characterized by a benzenesulfonamide group attached to a cyclohexyl ring, which itself is substituted with a 5-fluoropyrimidine moiety. This arrangement provides the molecule with high lipophilicity and excellent membrane permeability, which are crucial for its biological activity. The presence of the fluorine atom in the pyrimidine ring enhances the compound's metabolic stability and binding affinity to specific receptors.

Recent studies have focused on the potential of N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]benzenesulfonamide as an antiviral agent. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent antiviral activity against a range of RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by targeting key enzymes involved in viral RNA synthesis. This makes it a valuable candidate for the development of broad-spectrum antiviral drugs.

In addition to its antiviral properties, N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]benzenesulfonamide has shown promise in cancer research. Preclinical studies have indicated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those overexpressing specific kinases. The selective inhibition is attributed to its ability to disrupt signaling pathways that are critical for cancer cell survival and proliferation. This property makes it an attractive lead compound for the development of targeted cancer therapies.

The pharmacokinetic profile of N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]benzenesulfonamide has been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are essential for sustained therapeutic effects. These characteristics make it suitable for both acute and chronic treatment regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]benzenesulfonamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. Phase II trials are planned to further assess its therapeutic potential in specific patient populations.

The development of N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]benzenesulfonamide as a therapeutic agent is supported by its unique chemical structure and favorable pharmacological properties. Its potential applications in antiviral and anticancer therapies highlight its significance in modern medicinal chemistry. Ongoing research aims to optimize its formulation and delivery methods to maximize its clinical benefits while minimizing side effects.

In conclusion, N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]benzenesulfonamide (CAS No. 2034402-01-0) represents a promising advancement in the field of medicinal chemistry. Its unique structural features and broad-spectrum biological activities make it a valuable candidate for further development as a therapeutic agent. Continued research and clinical trials will provide valuable insights into its full potential and pave the way for new treatment options in various medical fields.